Cas no 105-34-0 (methyl 2-cyanoacetate)

• Product Name: methyl 2-cyanoacetate
• CAS No: 105-34-0
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• MDL: MFCD00001939
• CID: 35321
• PubChem ID: 7747
• Update Time: 2025-04-18

methyl 2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl Cyanoacetate
• Cyanoacetic acid methyl ester
• 6-Chloro-9-(tetrahydro-2H-pyran-2-yl)purine
• methyl 2-cyanoacetate
• MCYA
• usafkf-22
• Methylcyanacetat
• MetthylCyanoacetate
• methylcyanoethanoate
• USAF kf-22
• methyl2-cyanoacetate
• Methyl cyanoethanoate
• Acetic acid, cyano-, methyl ester
• Methylester kyseliny kyanoctove
• Malonic methyl ester nitrile
• Acetic acid, 2-cyano-, methyl ester
• C4H5NO2
• methyl cyano acetate
• Cyanoacetic acid, methyl ester
• Methylester kyseliny kyanoctove [Czech]
• MLS002177808
• 2-cyanoacetic acid methyl ester
• 2-cyanoacetic acid, m
• 2-cyanopropanoate
• Tofacitinib Impurity 198
• Pemetrexed disodium Impurity 12
• 25KG,100KG,1T
• J-001390
• NCCH2CO2CH3
• NCGC00258492-01
• 105-34-0
• cid_7747
• NCGC00090994-01
• SMR001261799
• NCGC00090994-02
• NS00005550
• methyl-cyano-acetate
• Methyl cyanoacetate, purum, >=99.0% (GC)
• MethylCyanoacetate
• Q22829041
• InChI=1/C4H5NO2/c1-7-4(6)2-3-5/h2H2,1H
• NSC-68507
• methyl-cyanoacetate
• (Methoxycarbonyl)acetonitrile
• cyano acetic acid methyl ester
• METHYL .ALPHA.-CYANOACETATE
• NSC68507
• UNII-A28RI36V30
• Tox21_200938
• BP-13327
• EINECS 203-288-8
• STR01166
• NSC 3113
• starbld0016244
• WLN: NC1VO1
• Methyl cyanoacetate, 99%
• BDBM74253
• DTXSID8033649
• CHEBI:51928
• J4.029K
• 2-Cyano-acetic acid methyl ester
• CAS-105-34-0
• FT-0624127
• EN300-19214
• methyl 2-cyanoethanoate
• CHEMBL1532013
• BRN 0773945
• cyano-acetic acid methyl ester
• MFCD00001939
• BCP25864
• F0001-0103
• A28RI36V30
• AI3-05599
• DTXCID6013649
• D77797
• 2-cyanoacetic acid, methyl ester
• NSC-3113
• methylcyanacetate
• AKOS000118973
• NSC3113
• CS-W016657
• EC 203-288-8
• 3-Methoxy-3-oxopropanenitrile
• Methyl cyanoacetate,98%
• STL146530
• Methyl 2cyanoacetate
• Acetic acid, 2cyano, methyl ester
• Acetic acid, cyano, methyl ester
• methyl alpha-cyanoacetate

• MDL： MFCD00001939
• Inchi： 1S/C4H5NO2/c1-7-4(6)2-3-5/h2H2,1H3
• InChI Key： ANGDWNBGPBMQHW-UHFFFAOYSA-N
• SMILES： O(C)C(CC#N)=O
• BRN： 0773945

Computed Properties

• Exact Mass: 99.03200
• Monoisotopic Mass: 99.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid, flammable. Slightly aromatic.
• Density: 1.123 g/mL at 25 °C(lit.)
• Melting Point: −13 °C (lit.)
• Boiling Point: 204-207 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.417(lit.)
• Solubility: 54g/l
• Water Partition Coefficient: 54 g/L (20 ºC)
• PSA: 50.09000
• LogP: 0.07308
• Vapor Pressure: 0.2 mmHg ( 20 °C)
• Sensitiveness: Light Sensitive
• FEMA: 2539
• Solubility: It is slightly soluble in water and can be miscible with alcohol and ether. It can dissolve a variety of salts.
• pka: 2.75±0.10(Predicted)

methyl 2-cyanoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：AG4375000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

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